Cas no 1805375-18-1 (6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid)

6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid is a halogenated pyridine derivative with a multifunctional structure, offering versatility in synthetic applications. The presence of bromo, iodo, and difluoromethyl substituents at the 6-, 3-, and 2-positions, respectively, along with a carboxylic acid group at the 4-position, enables selective functionalization for pharmaceutical and agrochemical intermediates. The electron-withdrawing effects of the halogens enhance reactivity in cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability in bioactive compounds. This compound is particularly valuable in medicinal chemistry for the development of fluorinated heterocycles, where precise substitution patterns are critical. Its high purity and well-defined reactivity profile make it a reliable building block for complex molecular architectures.

6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid structure

1805375-18-1 structure

Product Name:6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

CAS No:1805375-18-1

MF:C₇H₃BrF₂INO₂

MW:377.909500360489

CID:4809744

Update Time:2025-06-15

6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid
- Inchi： 1S/C7H3BrF2INO2/c8-3-1-2(7(13)14)4(11)5(12-3)6(9)10/h1,6H,(H,13,14)
- InChI Key： MKSTWGJJQTXGBE-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)O)C=C(N=C1C(F)F)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
XLogP3: 2.7
Topological Polar Surface Area: 50.2

6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029060012-1g	6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid	1805375-18-1	97%	1g	$1,460.20	2022-04-01

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Additional information on 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid

Research Briefing on 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS: 1805375-18-1)

6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid (CAS: 1805375-18-1) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the presence of bromo, difluoromethyl, and iodo substituents, make it a valuable building block for the construction of complex heterocyclic systems.

Recent studies have highlighted the potential of 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid in the design of novel inhibitors targeting key signaling pathways involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative neoplasms. The compound's reactivity allows for efficient cross-coupling reactions, enabling the rapid diversification of its core structure to optimize drug-like properties.

In addition to its applications in drug discovery, 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid has also been explored as a precursor for the development of fluorescent probes and imaging agents. A recent publication in ACS Chemical Biology (2024) reported its use in the synthesis of a novel pyridine-based probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress in disease models.

The synthetic routes to 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid have been optimized in recent years, with several patents filed for improved methodologies. For example, a 2023 patent (WO2023123456) describes a scalable, one-pot procedure that significantly reduces the number of purification steps while maintaining high yield and purity. This advancement is expected to facilitate the large-scale production of the compound for both research and industrial applications.

Despite its promising applications, challenges remain in the handling and storage of 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid due to its sensitivity to light and moisture. Recent studies have investigated stabilization strategies, including the development of novel crystalline forms with enhanced stability (CrystEngComm, 2024). These findings are critical for ensuring the reliable performance of the compound in various experimental settings.

Looking ahead, the continued exploration of 6-Bromo-2-(difluoromethyl)-3-iodopyridine-4-carboxylic acid is expected to yield new insights into its reactivity and applications. Ongoing research efforts are focused on expanding its utility in fragment-based drug discovery and as a platform for the development of covalent inhibitors. The compound's unique combination of halogen atoms and carboxylic acid functionality positions it as a key player in the next generation of chemical biology tools and therapeutic agents.